Cas no 168172-61-0 (L-Asparticacid, N-(2-quinolinylcarbonyl)-)

• Product Name: L-Asparticacid, N-(2-quinolinylcarbonyl)-
• CAS No: 168172-61-0
• MF: C₁₄H₁₂N₂O₅
• MW: 288.255483627319
• CID: 139384
• PubChem ID: 54486601
• Update Time: 2025-04-19

L-Asparticacid, N-(2-quinolinylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

• L-Asparticacid, N-(2-quinolinylcarbonyl)-
• (2S)-2-(quinoline-2-carbonylamino)butanedioic acid
• DTXSID60711680
• (2S)-2-[(quinolin-2-yl)formamido]butanedioic acid
• N-(Quinoline-2-carbonyl)-L-aspartic acid
• SCHEMBL9230708
• AKOS020212400
• 168172-61-0
• (S)-2-(Quinoline-2-carboxamido)succinic acid

• Inchi： 1S/C14H12N2O5/c17-12(18)7-11(14(20)21)16-13(19)10-6-5-8-3-1-2-4-9(8)15-10/h1-6,11H,7H2,(H,16,19)(H,17,18)(H,20,21)/t11-/m0/s1
• InChI Key： XSTGJOKRGAVFTD-NSHDSACASA-N
• SMILES： OC([C@H](CC(=O)O)NC(C1C=CC2C=CC=CC=2N=1)=O)=O

Computed Properties

• Exact Mass: 288.07466
• Monoisotopic Mass: 288.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 116.59